Cas no 2034369-03-2 (4-[6-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine)

• Product name: 4-[6-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine
• CAS No: 2034369-03-2
• MF: C₁₄H₁₆N₆O₂S
• MW: 332.380840301514
• CID: 5377251

4-[6-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine Chemical and Physical Properties

Names and Identifiers

• (4-methylthiadiazol-5-yl)-(2-morpholin-4-yl-5,7-dihydropyrrolo[3,4-d]pyrimidin-6-yl)methanone
• 4-[6-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine

• Inchi： 1S/C14H16N6O2S/c1-9-12(23-18-17-9)13(21)20-7-10-6-15-14(16-11(10)8-20)19-2-4-22-5-3-19/h6H,2-5,7-8H2,1H3
• InChI Key： OGZLNQDJIPGTTL-UHFFFAOYSA-N
• SMILES： C(C1SN=NC=1C)(N1CC2=CN=C(N3CCOCC3)N=C2C1)=O

Additional information on 4-[6-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine

Introduction to 4-[6-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine (CAS No. 2034369-03-2)

4-[6-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine (CAS No. 2034369-03-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as pyrrolo[3,4-d]pyrimidines, which are characterized by their unique structural features and potential therapeutic applications. The compound's structure includes a morpholine ring and a thiadiazole moiety, both of which contribute to its pharmacological properties.

The development and study of 4-[6-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine have been driven by its potential as a lead compound for the treatment of various diseases. Recent research has focused on its ability to modulate specific biological targets and pathways, making it a promising candidate for drug development.

Structure and Synthesis: The molecular structure of 4-[6-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine is composed of a pyrrolo[3,4-d]pyrimidine core linked to a morpholine ring via a thiadiazole carbonyl group. This intricate structure provides the compound with unique chemical properties and biological activities. The synthesis of this compound typically involves multi-step reactions that include the formation of the pyrrolo[3,4-d]pyrimidine core and subsequent functionalization with the thiadiazole and morpholine moieties.

Biological Activity: One of the key areas of research for 4-[6-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine is its potential as an inhibitor of specific enzymes and receptors. Studies have shown that this compound can effectively inhibit kinases involved in various signaling pathways. For example, it has been reported to exhibit potent inhibitory activity against certain tyrosine kinases, which are implicated in cancer progression and other diseases.

In addition to its kinase inhibitory properties, 4-[6-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine has also been investigated for its anti-inflammatory effects. Research has demonstrated that it can modulate the activity of inflammatory cytokines and enzymes, making it a potential candidate for the treatment of inflammatory disorders.

Clinical Potential: The clinical potential of 4-[6-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine is being explored through preclinical studies and early-stage clinical trials. These studies aim to evaluate the safety and efficacy of the compound in treating various conditions. Preliminary results have been promising, with the compound showing good pharmacokinetic properties and low toxicity profiles.

Mechanism of Action: The mechanism by which 4-[6-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-5H,6H,7H-pyrrolo[3， 4-d]pyrimidin - 2 - yl ] morpholine exerts its biological effects is multifaceted. It primarily acts by binding to specific protein targets and modulating their activity. For instance, its ability to inhibit kinases is attributed to its interaction with the ATP-binding site of these enzymes. This interaction disrupts the normal functioning of the kinases and downstream signaling pathways.

Current Research Trends: Current research on 4-[6-(4-methyl-1， 2， 3-thiadiazole - 5 - carbonyl) - 5 H， 6 H， 7 H - pyrrolo [ 3， 4 - d ] pyrimidin - 2 - yl ] morpholine is focused on optimizing its structure to enhance its potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations are being used to predict the binding modes and interactions between the compound and its targets. These studies aim to identify key structural features that can be modified to improve the compound's therapeutic potential.

FUTURE PERSPECTIVES: The future prospects for 4-[6-(4-methyl-1， 2， 3-thiadiazole - 5 - carbonyl) - 5 H， 6 H， 7 H - pyrrolo [ 3， 4 - d ] pyrimidin - 2 - yl ] morpholine are promising. Ongoing research is expected to provide deeper insights into its mechanism of action and potential therapeutic applications. Additionally, efforts are being made to develop more efficient synthetic routes for large-scale production of this compound.

In conclusion,The study of                  ^[1]                 








</div>